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Introduction

Alpha-D-Glucopyranose, pentaacetate, also known as 1,2,3,4,6-penta-O-acetyl-a-D-
glucopyranose, is a fully acetylated derivative of a-D-glucose.[1] In this molecule, all five
hydroxyl groups of the glucose are protected by acetyl groups, rendering it a versatile
intermediate in organic synthesis, particularly in carbohydrate chemistry.[2][3] Its enhanced
stability and solubility in organic solvents, compared to its parent monosaccharide, make it a
key building block for the synthesis of a wide array of glycosides, oligosaccharides, and other
bioactive compounds.[2][3] Beyond its synthetic utility, alpha-D-Glucopyranose, pentaacetate
has garnered attention for its own biological activities, including insulinotropic and antimicrobial
effects.[2][4] This guide provides a comprehensive overview of its chemical properties,
synthesis, characterization, and key applications relevant to research and drug development.

Chemical and Physical Properties

Alpha-D-Glucopyranose, pentaacetate is a white crystalline powder with a bitter taste.[4][5] It
is soluble in water and readily soluble in organic solvents such as ethanol and chloroform.[4]

Quantitative Data Summary
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The key physicochemical properties of alpha-D-Glucopyranose, pentaacetate are

summarized in the table below for easy reference and comparison.

Property Value References
Molecular Formula C16H22011 [61[71[8]
Molecular Weight 390.34 g/mol [61[71[8]

CAS Number 604-68-2 [6][8]
Appearance White crystalline powder [4]

Melting Point 109-113 °C [1][9]

Optical Rotation ([a]20/D) =>+98° (c=1 in ethanol) [1]

Purity >99% [3]

Synthesis of alpha-D-Glucopyranose, pentaacetate

The synthesis of alpha-D-Glucopyranose, pentaacetate is typically achieved through the

acetylation of D-glucose using acetic anhydride.[2] The choice of catalyst and reaction

conditions can influence the anomeric selectivity and overall yield.[10] Due to the anomeric

effect, the a-anomer is thermodynamically more stable than the -anomer, and thus is the

major product under many synthetic conditions.[10]

Experimental Protocol: Synthesis via Zinc Chloride

Catalysis

This protocol describes a common method for the synthesis of alpha-D-Glucopyranose,

pentaacetate using zinc chloride as a catalyst.[10]
Materials:

e D-glucose

e Acetic anhydride

e Zinc chloride (ZnCl2)
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 Ice water
e Methanol
e Water

Procedure:

 In a round-bottomed flask, combine D-glucose and acetic anhydride. A typical molar ratio is
1:12.58 (glucose:acetic anhydride).[10]

e Add zinc chloride as a catalyst. A suitable molar ratio of glucose to zinc chloride is 1:0.44.[10]
e Heat the reaction mixture to 100°C with continuous stirring for 4 hours.[10]
 After the reaction is complete, cool the flask to room temperature.

o Carefully pour the reaction mixture into a beaker containing ice water with stirring to
precipitate the product.[11]

o Collect the crude product by vacuum filtration and wash with cold water.[11]

» Recrystallize the crude product from a mixture of methanol and water to obtain pure alpha-
D-Glucopyranose, pentaacetate.[11]

e Dry the purified product under vacuum.

Synthesis Workflow Diagram
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Synthesis Workflow of alpha-D-Glucopyranose, pentaacetate

D-Glucose + Acetic Anhydride

Add ZnCI2 Catalyst

Heat at 100°C for 4h

Cool to Room Temperature

Precipitate in Ice Water

Vacuum Filtration

Recrystallization (Methanol/Water)

Pure alpha-D-Glucopyranose, pentaacetate

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of alpha-D-Glucopyranose,
pentaacetate.
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Characterization

The structure and purity of synthesized alpha-D-Glucopyranose, pentaacetate are confirmed
using various analytical techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared
(IR) spectroscopy.[2]

Experimental Protocol: NMR Spectroscopy

Sample Preparation:

o Dissolve approximately 10-20 mg of the purified product in about 0.5-0.7 mL of deuterated
chloroform (CDCls).

e Transfer the solution to an NMR tube.
Data Acquisition:
e Acquire H NMR and 3C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

e Process the acquired data (Fourier transformation, phasing, and baseline correction).

NMR Data Summary

The following table summarizes the characteristic *H NMR chemical shifts for alpha-D-
Glucopyranose, pentaacetate in CDCls.[12]
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Proton Chemical Shift (ppm) Multiplicity
H-1 6.33 d

H-2 5.47 t

H-3 5.12 t

H-4 5.11 t

H-5 4.27 ddd

H-6a 4.13 dd

H-6b 4.10 dad

Acetyl CHs 2.19, 2.10, 2.05, 2.03, 2.02 S

Biological Activities and Applications

Alpha-D-Glucopyranose, pentaacetate is not merely a synthetic intermediate; it exhibits a
range of biological activities that are of interest to drug development professionals.

Insulinotropic Action

A significant biological activity of alpha-D-Glucopyranose, pentaacetate is its ability to
stimulate insulin secretion from pancreatic beta cells.[2][8] Studies have shown that it can
cause an immediate increase in insulin output, suggesting its potential as a novel insulin
secretagogue.[2][4] The proposed mechanism involves its uptake by islet cells, followed by
hydrolysis to generate intracellular D-glucose, which then enters the metabolic pathways that
trigger insulin release.[13]

Antimicrobial Properties

The compound has demonstrated antimicrobial activity against a variety of pathogens,
including Shigella dysenteriae and Candida albicans.[2][4] This suggests its potential for
development as an antimicrobial agent.

Other Applications
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Beyond its direct biological effects, alpha-D-Glucopyranose, pentaacetate serves as a crucial
precursor in the synthesis of various bioactive molecules and has applications in other fields:

e Pharmaceuticals: It is a key intermediate for synthesizing glycosides and other bioactive
compounds, often improving their bioavailability.[2]

e Agriculture: It can be used as a plant growth regulator.[4]

« Environmental Chemistry: It has been explored as a phase-change solvent for carbon
dioxide absorption.[2]

Logical Relationship Diagram: From Synthesis to
Application

From Synthesis to Application of alpha-D-Glucopyranose, pentaacetate

Core Compound

alpha-D-Glucopyranose,
pentaacetate

stimulates exhibits s an intermediate for\js used in is used in

Biolegical Activities Appligations

Insulin Secretion Antimicrobial Activity Pharmaceutical Synthesis Agriculture Environmental Chemistry

Click to download full resolution via product page

Caption: The relationship between the core compound and its biological activities and
applications.

Conclusion
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Alpha-D-Glucopyranose, pentaacetate is a molecule of significant interest in both synthetic
chemistry and pharmacology. Its well-established synthesis and versatile reactivity make it an
invaluable tool for creating complex carbohydrate-containing molecules. Furthermore, its
inherent biological activities, particularly its insulinotropic effects, open avenues for its
investigation as a potential therapeutic agent. This guide has provided a technical overview of
its properties, synthesis, and applications to support further research and development in these
areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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